Cas no 21788-58-9 (3alpha,5beta-THP)

• Product Name: 3alpha,5beta-THP
• CAS No: 21788-58-9
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• CID: 2040212
• Update Time: 2025-04-05

3alpha,5beta-THP Chemical and Physical Properties

Names and Identifiers

• 3alpha,5beta-THP
• 3alpha-hydroxy-5beta-pregnan-20-one
• eltanolone
• pregnanalone
• Pregnanolone
• Pregnan-20-one, 3-hydroxy-, (3α,5α,17α)-

• Inchi： 1S/C21H34O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h14-19,23H,4-12H2,1-3H3/t14-,15+,16-,17-,18-,19-,20-,21+/m0/s1
• InChI Key： AURFZBICLPNKBZ-OCHQKFOUSA-N
• SMILES： [C@H]1(O)C[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@H](C(=O)C)CC3)CC2

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 431.2±18.0 °C(Predicted)
• pka: 15.12±0.70(Predicted)